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Compound of Interest

Compound Name: 2-Chloro-3-methylithiophene

Cat. No.: B080250

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Chloro-3-methylthiophene. The
content herein outlines operational procedures, personal protective equipment (PPE), and
disposal plans to ensure laboratory safety and proper chemical management.

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for 2-Chloro-3-
methylthiophene was not readily available. The following information is synthesized from data
for structurally similar compounds, primarily 2-Chlorothiophene, and general chemical safety
guidelines. It is imperative to handle this compound with extreme caution and to consult with a
qualified safety professional before use.

Hazard Identification and Immediate Precautions

2-Chloro-3-methylthiophene is a flammable liquid and vapor that can cause skin and serious
eye irritation, and may cause respiratory irritation.[1][2] Some analogous compounds are noted
to cause severe skin burns and eye damage.[3] It is also characterized by a strong, unpleasant
odor (stench).[4]

Immediate First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b080250?utm_src=pdf-interest
https://www.benchchem.com/product/b080250?utm_src=pdf-body
https://www.benchchem.com/product/b080250?utm_src=pdf-body
https://www.benchchem.com/product/b080250?utm_src=pdf-body
https://www.benchchem.com/product/b080250?utm_src=pdf-body
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-KR-Site/ko_KR/-/KRW/ShowDocument-File?ProductSKU=MDA_CHEM-841746&DocumentType=MSD&DocumentId=841746_SDS_CY_EN.PDF&DocumentUID=681297&Language=EN&Country=CY&Origin=PDP
https://chemdmart.com/public/assets/images/productDoc/2-chlorothiophene-msds.pdf
https://www.tcichemicals.com/BE/en/sds/C3688_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC168260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC168260250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical advice/attention.[4][5]

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor/physician if you feel unwell.[4][6]

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor/physician.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 2-Chloro-3-methylthiophene. The
following table summarizes the recommended PPE.
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Body Part

Recommended PPE

Rationale and
Specifications

Eyes/Face

Chemical safety goggles and a
face shield.[4][7]

Goggles protect against
splashes, and a face shield
provides an additional layer of
protection for the entire face.
[7] Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[4][8]

Hands

Chemical-resistant gloves.

Butyl rubber or Viton® gloves
are recommended for handling
halogenated hydrocarbons.[9]
Nitrile gloves may offer limited
protection.[9] Always inspect
gloves before use and change
them immediately if contact is

suspected.[9]

Body

Flame-retardant lab coat and a

chemical-resistant apron.[9]

A flame-retardant lab coat
should be worn over personal
clothing. For operations with a
higher risk of splashing, a
chemical-resistant apron is
advised.[9]

Respiratory

NIOSH/MSHA approved

respirator.

Use a respirator if exposure
limits are exceeded or if
irritation or other symptoms are
experienced.[4][8] Handling
should occur in a well-
ventilated area, preferably a

chemical fume hood.[9]

Footwear

Closed-toe, chemical-resistant

shoes.[9]

Shoes should fully cover the
feet and be made of a material
that resists chemical

penetration.[9]
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Operational Plan: Step-by-Step Handling Procedure

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.[9]

[¢]

Verify that an emergency eyewash station and safety shower are readily accessible.[4][8]

o

Assemble all necessary PPE and ensure it is in good condition.

o

Keep fire extinguishing media (CO2, dry chemical, or foam) readily available.[4]

e Handling:

[e]

Conduct all work within a chemical fume hood to minimize inhalation exposure.[9]

o

Ground and bond the container and receiving equipment to prevent static discharge.[4]

o

Use only non-sparking tools and explosion-proof equipment.[4][8]

[¢]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][8]

[¢]

Avoid contact with skin, eyes, and clothing.[9]

o

Keep the container tightly closed when not in use.[1][4]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]
o Store locked up.[4]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[4]18]

Disposal Plan

o Chemical Waste: Dispose of 2-Chloro-3-methylthiophene and any contaminated materials
through an approved waste disposal plant.[4][6] Do not mix with other waste.[5]
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o Contaminated Packaging: Handle uncleaned containers as you would the product itself.[5]

» Prohibited Disposal: Do not dispose of in sanitary sewers, storm sewers, or landfills.[2]

Quantitative Data Summary

Property Value

Source

Molecular Formula C5H5CIS

Boiling Point 150.0 + 20.0 °C at 760 mmHg
Density 1.2+0.1 g/lcm?3

. 22 °C/71.6 °F (for 2-
Flash Point [4]

Chlorothiophene)

10.66 hPa @ 20 °C (for 2-

Vapor Pressure _
Chlorothiophene)

[4]

Experimental Workflow
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Workflow for Handling 2-Chloro-3-methylthiophene
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Caption: A logical workflow for the safe handling of 2-Chloro-3-methylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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